N-[2-(4-methoxyphenyl)ethyl]-4,4,11,11-tetramethyl-3,5,7,10,12-pentaoxatricyclo[7.3.0.0^{2,6}]dodecane-8-carboxamide

• IUPAC Name: N-[2-(4-methoxyphenyl)ethyl]-4,4,11,11-tetramethyl-3,5,7,10,12-pentaoxatricyclo[7.3.0.02,6]dodecane-8-carboxamide
• InChI: InChI=1S/C21H29NO7/c1-20(2)26-14-15(27-20)17-19(29-21(3,4)28-17)25-16(14)18(23)22-11-10-12-6-8-13(24-5)9-7-12/h6-9,14-17,19H,10-11H2,1-5H3,(H,22,23)
• InChI Key: BOUFIJBMEBGOAP-UHFFFAOYSA-N
• Canonical SMILES: CC1(OC2C(O1)C(OC3C2OC(O3)(C)C)C(=O)NCCC4=CC=C(C=C4)OC)C
• Molecular Formula: C21H29NO7
• Molecular Weight: 407.5 g/mol

Description

N-[2-(4-methoxyphenyl)ethyl]-4,4,11,11-tetramethyl-3,5,7,10,12-pentaoxatricyclo[7.3.0.0^{2,6}]dodecane-8-carboxamide is a useful research compound. Its molecular formula is C21H29NO7 and its molecular weight is 407.463. The purity is usually 95%.
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Scientific Research Applications

Molecular Interaction and Receptor Antagonism

• Receptor Studies : Compounds like WAY-100635, characterized by the inclusion of a methoxyphenyl group similar to the compound of interest, have been studied for their effects on 5-hydroxytryptamine-containing neurons. These compounds are known for their potency and selectivity as 5-HT1A receptor antagonists, providing insights into serotonin regulation mechanisms which are crucial for neurological research and potential therapeutic applications (R. Craven, D. Grahame-Smith, N. Newberry, 1994).

Synthesis and Medicinal Chemistry

• Antimicrobial and Antioxidant Properties : Ethyl 2-(4-methoxyphenyl)-3-(thiophene-2-carbonyl)cyclopropanecarboxylates and related compounds have been synthesized and tested for their antimicrobial and antioxidant activities, showcasing the potential of such structures in developing new therapeutic agents with desirable biological properties (K. Raghavendra et al., 2016).

Drug Development and Pharmacology

• Pharmacological Profiling : Compounds structurally related to the given chemical, such as WAY-100635, have been extensively profiled for their pharmacological properties. These studies detail their high affinity and selectivity to specific receptors, functional assays, and their potential as standards in further studies of receptor function, which is vital for drug development and understanding receptor-mediated pathways (E. A. Forster et al., 1995).

Material Science and Nanotechnology

• Organogels and Molecular Aggregates : Research on perylenetetracarboxylic diimide (PDI) compounds, which share the methoxyphenyl substitution pattern, reveals their ability to form fluorescent gels and aggregates. These findings are significant for the development of novel organogels and understanding the roles of amphiphilic properties in gel formation, with applications in materials science and nanotechnology (Haixia Wu et al., 2011).